Cas no 1158916-85-8 (4-Chloro-2-fluoro-6-methoxybenzaldehyde)

• Product Name: 4-Chloro-2-fluoro-6-methoxybenzaldehyde
• CAS No: 1158916-85-8
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD24686232
• CID: 1089047
• Update Time: 2025-06-08

4-Chloro-2-fluoro-6-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-6-methoxybenzaldehyde

• MDL： MFCD24686232
• Inchi： 1S/C8H6ClFO2/c1-12-8-3-5(9)2-7(10)6(8)4-11/h2-4H,1H3
• InChI Key： ARMRZTZXCQORCY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C=O)=C(C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.334±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 250.1±35.0 ºC (760 Torr),
• Flash Point: 109.9±15.1 ºC,
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Chloro-2-fluoro-6-methoxybenzaldehyde

4-Chloro-2-fluoro-6-methoxybenzaldehyde (CAS No. 1158916-85-8): An Overview and Recent Advances

4-Chloro-2-fluoro-6-methoxybenzaldehyde (CAS No. 1158916-85-8) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its chloro, fluoro, and methoxy substituents on the benzene ring, exhibits a range of interesting properties that make it a valuable intermediate in the synthesis of various bioactive molecules and functional materials.

The molecular formula of 4-Chloro-2-fluoro-6-methoxybenzaldehyde is C₉H₇ClFO₂, and its molecular weight is 197.60 g/mol. The compound is a white to off-white solid at room temperature, with a melting point ranging from 70 to 73°C. Its solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO) makes it highly suitable for use in various synthetic reactions.

In the realm of organic synthesis, 4-Chloro-2-fluoro-6-methoxybenzaldehyde serves as a key building block for the preparation of complex molecules. The presence of the aldehyde functional group allows for a wide range of chemical transformations, including condensation reactions, reduction to alcohols, and coupling reactions with other functional groups. Recent studies have highlighted its utility in the synthesis of heterocyclic compounds, which are essential components in many pharmaceuticals and agrochemicals.

In the pharmaceutical industry, 4-Chloro-2-fluoro-6-methoxybenzaldehyde has been explored as an intermediate in the development of novel drugs. One notable application is in the synthesis of antifungal agents. A recent study published in the Journal of Medicinal Chemistry reported the use of this compound to synthesize a series of novel triazole derivatives with potent antifungal activity against Candida albicans and Aspergillus fumigatus. The introduction of the chloro and fluoro substituents was found to enhance the lipophilicity and bioavailability of these compounds, making them promising candidates for further clinical evaluation.

Beyond its pharmaceutical applications, 4-Chloro-2-fluoro-6-methoxybenzaldehyde has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials such as organic semiconductors and luminescent materials. Research published in Advanced Materials demonstrated that derivatives of this compound exhibit excellent photophysical properties, making them suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the environmental fate and toxicity of 4-Chloro-2-fluoro-6-methoxybenzaldehyde have shown that it has low toxicity to aquatic organisms and is readily biodegradable under aerobic conditions. This makes it a more environmentally friendly option compared to some other aromatic aldehydes used in similar applications.

In conclusion, 4-Chloro-2-fluoro-6-methoxybenzaldehyde (CAS No. 1158916-85-8) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and versatile reactivity make it an invaluable intermediate in organic synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new applications and optimize its use, further solidifying its importance in these areas.